2-[(2-Chloro-1,3-benzothiazol-6-yl)oxy]-N,N-diethylethan-1-amine

• CAS RN: 184837-84-1
• Molecular Formula: C13H17ClN2OS
• Molecular Weight: 284.81 g/mol
• IUPAC Name: 2-[(2-chloro-1,3-benzothiazol-6-yl)oxy]-N,N-diethylethanamine
• InChI: InChI=1S/C13H17ClN2OS/c1-3-16(4-2)7-8-17-10-5-6-11-12(9-10)18-13(14)15-11/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: ZMLZRALWAOZDNI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC2=C(C=C1)N=C(S2)Cl

Description

2-[(2-Chloro-1,3-benzothiazol-6-yl)oxy]-N,N-diethylethan-1-amine is a useful research compound. Its molecular formula is C13H17ClN2OS and its molecular weight is 284.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.15 g (16.7 mmol) of 2-chloro-6-hydroxy-benzothiazole are dissolved in 50 ml of dimethylformamide and after the addition of 5.68 g (33 mmol) of 2-diethylamino-ethyl chloride-hydrochloride and 8.3 g (60 mmol) of potassium carbonate the mixture was stirred for 20 hours at ambient temperature. It was then added to water and extracted with ethyl acetate. The extracts are dried and evaporated down. The evaporation residue is purified by column chromatography on neutral aluminium oxide (eluant: petroleum ether/ethyl acetate=6:1). Yield: 3.9 g (81.7% of theory), oil, 1H-NMR spectrum (200 MHz, CDCl3, signals at ppm): 1.08 (t, 6H); 2.65 (q, 4H); 2.9 (t, 2H); 4.09 (t, 2H); 7.08 (dd, 1H); 7.24 (d, 1H); 7.8 (d, 1H).